Cas no 19613-02-6 (Narcotine, 2-thiophenecarboxylate)

19613-02-6 structure
Product Name:Narcotine, 2-thiophenecarboxylate
CAS No:19613-02-6
Molecular Formula:C5H3O2S-
Molecular Weight:127.14112
CID:1388010
PubChem ID:73456762
Narcotine, 2-thiophenecarboxylate Properties
Names and Identifiers
-
- Narcotine, 2-thiophenecarboxylate
- UGISWCQBEPENHX-URBRKQAFSA-N
- EINECS 243-182-9
- 19613-02-6
-
- InChIKey: UGISWCQBEPENHX-URBRKQAFSA-N
- Inchi: InChI=1S/C22H23NO7.C5H4O2S/c1-23-8-7-11-9-14-20(29-10-28-14)21(27-4)15(11)17(23)18-12-5-6-13(25-2)19(26-3)16(12)22(24)30-18;6-5(7)4-2-1-3-8-4/h5-6,9,17-18H,7-8,10H2,1-4H3;1-3H,(H,6,7)/t17-,18+;/m1./s1
- SMILES: CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3.C1=CSC(=C1)C(=O)O
Computed Properties
- Exact Mass: 126.98539
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 11
- Rotatable Bond Count: 5
- Monoisotopic Mass: 541.14065261g/mol
- Heavy Atom Count: 38
- Complexity: 750
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- Topological Polar Surface Area: 141Ų
Experimental Properties
- PSA: 40.13
Narcotine, 2-thiophenecarboxylate Related Literature
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Athithan Maheshwaran,Vijaya Gopalan Sree,Ho-Yeol Park,Woosum Cho,Hyein Kim,Raja Kumaresan,Youngkwang Kim,Jae Chol Lee,Myungkwan Song,Sung-Ho Jin J. Mater. Chem. C, 2019,7, 11569-11580
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Rosa Pujales-Paradela,Tanja Savić,Isabel Brandariz,Paulo Pérez-Lourido,Goran Angelovski,David Esteban-Gómez,Carlos Platas-Iglesias Chem. Commun., 2019,55, 4115-4118
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Mark J. Bowick,David R. Nelson,Homin Shin Phys. Chem. Chem. Phys., 2007,9, 6304-6312
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Huimin Li,Lihong Jiang,Ran Pang,Su Zhang,Da Li,Guanyu Liu,Jing Feng,Hongjie Zhang J. Mater. Chem. C, 2020,8, 3040-3050
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Baitian He,Luting Tang,Jinming Zhang,Manjun Xiao,Guiting Chen,Chuanbo Dai RSC Adv., 2023,13, 29035-29042
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Xiang Wang Mater. Chem. Front., 2024,8, 228-247
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Yanmei Li,Lin Zhu,Zhichang Pan,Yinchang Jiang,Pei Wang,Yong-Ning Zhou,Fang Fang,Linfeng Hu J. Mater. Chem. A, 2018,6, 1086-1093
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Yonghua Jiao,Chaofan Zhong,Xiaojiao Hou,Yuanlin Fu,Fuqiang Fan,Tieqiang Wang,Yu Fu Chem. Commun., 2023,59, 4197-4200
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V. Kesava Rao,Nitzan Shauloff,XiaoMeng Sui,H. Daniel Wagner J. Mater. Chem. C, 2020,8, 6034-6041
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